Cas no 127382-20-1 (methyl (2S)-1-benzylazetidine-2-carboxylate)

• Product Name: methyl (2S)-1-benzylazetidine-2-carboxylate
• CAS No: 127382-20-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD18632609
• CID: 1091002
• PubChem ID: 12727480
• Update Time: 2025-06-30

methyl (2S)-1-benzylazetidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 1-benzylazetidine-2-carboxylate
• Methyl (2S)-1-benzylazetidine-2-carboxylate
• methyl(2S)-1-benzylazetidine-2-carboxylate
• PS-16901
• MFCD18632609
• 127382-20-1
• (S)-Methyl1-benzylazetidine-2-carboxylate
• CS-0056537
• P12411
• methyl (2S)-1-benzylazetidine-2-carboxylate

• MDL： MFCD18632609
• Inchi： 1S/C12H15NO2/c1-15-12(14)11-7-8-13(11)9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3/t11-/m0/s1
• InChI Key： CTFFWKWHYDAMKP-NSHDSACASA-N
• SMILES： O(C)C([C@@H]1CCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-1-benzylazetidine-2-carboxylate

Introduction to Methyl (2S)-1-Benzylazetidine-2-Carboxylate (CAS No 127382-20-1)

Methyl (2S)-1-benzylazetidine-2-carboxylate, with the chemical formula C₁₃H₁₃NO₂ and CAS number 127382-20-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a chiral center at the 2-position of the azetidine ring makes this compound particularly interesting for studying stereoselective synthesis and pharmacological activity.

The compound methyl (2S)-1-benzylazetidine-2-carboxylate belongs to the azetidine class of heterocyclic compounds, which are known for their diverse biological activities. Azetidines, being five-membered nitrogen-containing rings, exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and analgesic properties. The benzyl group at the 1-position and the carboxylate ester at the 2-position further enhance its potential as a pharmacophore in drug design.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral compounds in developing effective therapeutics. The stereochemistry of methyl (2S)-1-benzylazetidine-2-carboxylate plays a crucial role in determining its biological activity. Studies have shown that the (S)-configuration at the 2-position confers specific pharmacological properties, making it a valuable scaffold for designing novel drugs. This compound has been explored in various preclinical studies for its potential to interact with biological targets and modulate physiological processes.

In addition to its pharmaceutical applications, methyl (2S)-1-benzylazetidine-2-carboxylate has been investigated for its role in chemical synthesis. The azetidine ring provides a versatile framework for constructing more complex molecules through functional group modifications. Researchers have utilized this compound as an intermediate in synthesizing derivatives with enhanced biological activity. The benzyl group and ester functionality offer multiple sites for further chemical manipulation, allowing for the creation of libraries of compounds with tailored properties.

The synthesis of methyl (2S)-1-benzylazetidine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Techniques such as asymmetric synthesis and chiral resolution have been employed to isolate the desired (S)-enantiomer. These synthetic strategies are critical in ensuring that the final product possesses the intended pharmacological properties without unwanted side effects from racemic impurities.

Advances in computational chemistry have also contributed to the study of methyl (2S)-1-benzylazetidine-2-carboxylate. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets, such as enzymes and receptors. These predictions can guide experimental efforts by identifying key structural features that contribute to biological activity. Additionally, computational methods can help optimize synthetic routes by predicting reaction outcomes and minimizing trial-and-error experimentation.

The pharmacological profile of methyl (2S)-1-benzylazetidine-2-carboxylate has been studied in various in vitro and in vivo models. Initial experiments have demonstrated its potential as an antagonist or agonist for specific receptors or enzymes. For instance, studies have explored its interaction with neurotransmitter receptors, suggesting possible applications in treating neurological disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One of the most promising areas of research involves using methyl (2S)-1-benzylazetidine-2-carboxylate as a lead compound for drug discovery. By modifying its structure through combinatorial chemistry or high-throughput screening, researchers can generate libraries of derivatives with improved efficacy and reduced toxicity. This approach has been successful in identifying novel therapeutics for a variety of diseases, including cancer and inflammatory conditions.

The safety profile of methyl (2S)-1-benzylazetidine-2-carboxylate is another critical aspect that has been evaluated during preclinical studies. Toxicology assessments have been conducted to determine its acute and chronic toxicity levels. These studies help ensure that any potential therapeutic applications are safe for human use. Additionally, pharmacokinetic studies provide insights into how the compound is metabolized and eliminated from the body, which is essential for optimizing dosing regimens.

In conclusion, methyl (2S)-1-benzylazetidine-2-carboxylate (CAS No 127382-20-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive scaffold for developing novel drugs targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing therapeutic strategies.